![molecular formula C10H16N4 B1421831 3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine CAS No. 1250588-84-1](/img/structure/B1421831.png)
3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine
Overview
Description
“3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine” is a chemical compound with the molecular formula C10H16N4 . It is also known as 3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine” is 1S/C10H16N4.2ClH/c1-2-8(6-11-5-1)10-13-12-7-14(10)9-3-4-9 . This indicates the presence of a cyclopropyl group, a 1,2,4-triazol group, and a piperidine ring in the molecule .
Physical And Chemical Properties Analysis
“3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine” is a powder that is stored at room temperature . The compound has a molecular weight of 265.19 .
Scientific Research Applications
Antibacterial and Antifungal Agents
1,2,4-triazoles are known to be effective in treating infections due to their antibacterial and antifungal properties. They are incorporated into clinical therapies such as itraconazole and voriconazole .
Anticancer Agents
These compounds have been evaluated for their anticancer activity, showing promise in this field .
Antiviral Agents
The triazole core is present in antiviral therapies like ribavirin, indicating its importance in combating viral infections .
Anti-inflammatory Agents
Some 1,2,4-triazoles have shown effective anti-inflammatory properties .
Agrochemicals
They also find applications as agrochemicals due to their chemical stability and biological activity .
Photostabilizers and Dyes
Their structural properties make them suitable for use as photostabilizers and dyes .
Anticorrosives
1,2,4-triazoles can be used as anticorrosives, protecting materials from corrosion .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a similar 1,2,4-triazole structure have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . They can interact with different target receptors due to their hydrogen bond accepting and donating characteristics .
Mode of Action
It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, leading to various pharmacological effects . This suggests that 3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine may interact with its targets in a similar manner.
Biochemical Pathways
Given the broad range of pharmacological activities associated with 1,2,4-triazole derivatives , it’s likely that multiple pathways could be affected.
Pharmacokinetics
The ability of 1,2,4-triazole derivatives to form hydrogen bonds can potentially improve their pharmacokinetic properties .
Result of Action
Based on the known effects of similar 1,2,4-triazole derivatives, it’s possible that this compound could have a range of effects depending on the specific targets it interacts with .
properties
IUPAC Name |
3-(4-cyclopropyl-1,2,4-triazol-3-yl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4/c1-2-8(6-11-5-1)10-13-12-7-14(10)9-3-4-9/h7-9,11H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVGLYLGPFQJIBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NN=CN2C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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